1-(3,4,5-Trimethoxyphenyl)-2-propyn-1-ol

• IUPAC Name: 1-(3,4,5-trimethoxyphenyl)prop-2-yn-1-ol
• InChI: InChI=1S/C12H14O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h1,6-7,9,13H,2-4H3
• InChI Key: QLURCXIOPBRTBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(C#C)O
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol

Description

“1-(3,4,5-Trimethoxyphenyl)-2-propyn-1-ol” is a compound that contains a trimethoxyphenyl (TMP) group. The TMP group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects. This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting.

Synthesis Analysis

The synthesis of compounds containing the TMP group has been reported in various studies. For example, a series of novel 3,4,5-trimethoxycinnamamide-tethered 1,2,3-triazole derivatives were prepared by the click reaction of (E)-N-(prop-2-yn-1-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide with different aryl azides.

Chemical Reactions Analysis

The TMP group has been used in various chemical reactions. For example, 2-Bromo-1-(3,4,5-trimethoxyphenyl)ethanone has been used in the synthesis of α,β-unsaturated ketones, which are valuable chalcone analogues.

Mechanism of Action

The TMP group serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects. The compounds containing the TMP group have displayed notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β.

Future Directions

The TMP group has shown potential in a wide range of biomedical applications due to its diverse bioactivity effects. Future research could focus on exploring these effects further and developing new compounds with the TMP group for various therapeutic applications.

Synthesis routes and methods I

Procedure details

A solution of 3,4,5-trimethoxybenzaldehyde (1.0 g, 5.0 mmol) in THF (50 mL) was stirred at 0° C. Sodium acetylide (18% w.t. slurry in xylene, 1.63 g, 6.1 mmol) was added via syringe. The reaction mixture was stirred overnight at room temperature and quenched by water. It was then extracted with EtOAc (30 mL×3). The combined organic layers were washed with brine, dried over anhydrous MgSO4, filtered, and concentrated to give a crude product, which was purified by flash column chromatography eluting with EtOAc/n-hexane (1:2) to afford 1-(3,4,5-trimethoxyphenyl)prop-2-yn-1-ol as a white solid (815 mg, 72%).

Synthesis routes and methods II

Procedure details